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Compound of Interest

Compound Name: 3,3'-Sulfonyldianiline

Cat. No.: B033222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,3'-Sulfonyldianiline, identified by the CAS number 599-61-1, is an aromatic sulfone

compound with the chemical formula C₁₂H₁₂N₂O₂S. Also known by synonyms such as 3,3'-

diaminodiphenyl sulfone (3,3'-DDS), it is a structural isomer of the well-known antibacterial

drug Dapsone (4,4'-sulfonyldianiline). While its primary applications are in polymer chemistry

as a monomer and as a curing agent for epoxy resins, its structural similarity to Dapsone

suggests potential, yet largely unexplored, roles in medicinal chemistry and drug development.

This technical guide provides a comprehensive overview of the synthesis, properties, and

applications of 3,3'-sulfonyldianiline, with a focus on experimental details and data relevant to

researchers in both material science and the pharmaceutical industry.

Chemical and Physical Properties
3,3'-Sulfonyldianiline is a white to slightly yellow crystalline powder.[1] Its chemical structure

features two aminophenyl groups linked by a sulfonyl group at the meta positions. This meta-

orientation distinguishes it from its para-substituted isomer, Dapsone, leading to differences in

physical and chemical properties that influence its applications.
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Property Value References

Molecular Formula C₁₂H₁₂N₂O₂S [2]

Molar Mass 248.30 g/mol [3]

Melting Point 170-173 °C [1]

Appearance
White to slightly yellow

crystalline powder
[1]

Solubility

Slightly soluble in water.

Soluble in polar organic

solvents.

[4]

LD₅₀ (oral, rat) 4920 mg/kg [3]

Synthesis of 3,3'-Sulfonyldianiline
The primary route for the synthesis of 3,3'-sulfonyldianiline is the reduction of 3,3'-

dinitrodiphenyl sulfone. Two main experimental protocols are prevalent in the literature:

catalytic hydrogenation and chemical reduction using iron powder.

Experimental Protocol 1: Catalytic Hydrogenation
This method involves the reduction of 3,3'-dinitrodiphenyl sulfone using hydrogen gas in the

presence of a catalyst such as Palladium on carbon (Pd/C) or Raney nickel.

Materials:

3,3'-dinitrodiphenyl sulfone

Solvent (e.g., lower alcohols)

Catalyst (Pd/C or Raney nickel)

Co-catalyst (optional, e.g., Na₂CO₃)

Hydrogen gas
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Procedure:

In a high-pressure reactor, a mixture of 3,3'-dinitrodiphenyl sulfone and the solvent is

prepared. The weight ratio of the sulfone to the solvent is typically between 1:1 and 1:8.

The catalyst (0.05% to 10% by weight of the dinitrodiphenyl sulfone) and an optional co-

catalyst are added to the mixture.

The reactor is sealed and purged with hydrogen gas.

The reaction is carried out at a temperature of 10-120 °C and a hydrogen pressure of 0.5-10

MPa.

Upon completion of the reaction, the catalyst is filtered off.

The solvent is removed under reduced pressure to yield 3,3'-sulfonyldianiline.

Catalytic Hydrogenation Workflow

Start Mix 3,3'-dinitrodiphenyl sulfone,
 solvent, and catalyst

Reactants
Hydrogenation

(10-120 °C, 0.5-10 MPa)

Pressurize with H₂

Filter to remove catalyst
Reaction complete

Evaporate solvent
Filtrate

3,3'-Sulfonyldianiline
Purified product

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3,3'-Sulfonyldianiline via catalytic hydrogenation.

Experimental Protocol 2: Chemical Reduction with Iron
This classic method utilizes iron powder in a weakly acidic medium to reduce the nitro groups.

Materials:

3,3'-dinitrodiphenyl sulfone

Iron powder
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Hydrochloric acid (weakly acidic medium)

Solvent (e.g., water, sulfolane)

Sodium hydroxide

Procedure:

A mixture of iron powder, water, a solvent, and a catalytic amount of hydrochloric acid is

heated to 80-100 °C.

3,3'-dinitrodiphenyl sulfone is slowly added to the heated mixture.

The reaction is refluxed for 2-6 hours.

After the reaction is complete, the pH is adjusted to 9-10 with sodium hydroxide to precipitate

iron salts.

The mixture is filtered to remove the iron sludge.

The filtrate is decolorized, and upon cooling, 3,3'-sulfonyldianiline crystallizes out.
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Chemical Reduction Workflow

Start Mix Fe, H₂O, HCl, solvent
Reactants

Add 3,3'-dinitrodiphenyl sulfone
Heat

Reflux at 80-100 °C Adjust pH to 9-10 Filter iron sludge Crystallize from filtrate 3,3'-Sulfonyldianiline

Postulated Mechanism of Action of 3,3'-Sulfonyldianiline (by analogy to Dapsone)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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